1-[(5-Ethylthiophen-2-yl)methyl]-4-methylsulfonylpiperazine

• IUPAC Name: 1-[(5-ethylthiophen-2-yl)methyl]-4-methylsulfonylpiperazine
• InChI: InChI=1S/C12H20N2O2S2/c1-3-11-4-5-12(17-11)10-13-6-8-14(9-7-13)18(2,15)16/h4-5H,3,6-10H2,1-2H3
• InChI Key: FMHXGEHAULKQIZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)CN2CCN(CC2)S(=O)(=O)C
• Molecular Formula: C12H20N2O2S2
• Molecular Weight: 288.4 g/mol

Description

1-[(5-Ethylthiophen-2-yl)methyl]-4-methylsulfonylpiperazine is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and applications in various fields of research.

Mechanism of Action

The mechanism of action of 1-[(5-Ethylthiophen-2-yl)methyl]-4-methylsulfonylpiperazine is not fully understood. However, it has been suggested that the compound exerts its pharmacological effects by modulating the activity of ion channels and receptors in the nervous system.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. The compound also exhibits analgesic effects by reducing the sensitivity of pain receptors in the nervous system. Additionally, it has been found to exhibit anticonvulsant effects by reducing the excitability of neurons in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[(5-Ethylthiophen-2-yl)methyl]-4-methylsulfonylpiperazine in lab experiments include its high yield synthesis method, its potential pharmacological properties, and its ability to modulate the activity of ion channels and receptors in the nervous system. However, the limitations of using this compound in lab experiments include its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 1-[(5-Ethylthiophen-2-yl)methyl]-4-methylsulfonylpiperazine. One direction is to study its potential use in the treatment of neurological disorders such as epilepsy and neuropathic pain. Another direction is to investigate its mechanism of action and its effects on ion channels and receptors in the nervous system. Additionally, more studies are needed to determine the safety and efficacy of this compound for use in humans.
Conclusion:
This compound is a chemical compound that has potential pharmacological properties. Its anti-inflammatory, analgesic, and anticonvulsant activities make it a promising candidate for the treatment of neurological disorders. The compound's mechanism of action and effects on ion channels and receptors in the nervous system require further investigation. While there are advantages to using this compound in lab experiments, its limited solubility in water and potential toxicity at high concentrations are limitations that need to be addressed. Overall, the future directions for research on this compound are promising and may lead to the development of new treatments for neurological disorders.

Synthesis Methods

The synthesis of 1-[(5-Ethylthiophen-2-yl)methyl]-4-methylsulfonylpiperazine involves the reaction between 5-ethyl-2-bromomethylthiophene and 4-methylsulfonylpiperazine in the presence of a base. The reaction yields the desired compound as a white solid with a high yield. The purity of the compound can be improved by recrystallization.

Scientific Research Applications

1-[(5-Ethylthiophen-2-yl)methyl]-4-methylsulfonylpiperazine has been studied for its potential pharmacological properties. It has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant activities. The compound has also been studied for its potential use in the treatment of neurological disorders such as epilepsy and neuropathic pain.